Cas no 1804895-89-3 (4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde)

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde is a specialized heterocyclic compound featuring a pyridine core substituted with methoxy, nitro, trifluoromethoxy, and formyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules with tailored electronic and steric properties. The presence of electron-withdrawing nitro and trifluoromethoxy groups enhances reactivity in nucleophilic substitution and coupling reactions, while the aldehyde functionality offers versatility for further derivatization. This compound is particularly useful in the development of bioactive molecules, where its structural motifs contribute to enhanced metabolic stability and binding affinity. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde structure

1804895-89-3 structure

Product Name:4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

CAS No:1804895-89-3

MF:C₈H₅F₃N₂O₅

MW:266.130912542343

CID:4838434

Update Time:2025-08-05

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
- Inchi： 1S/C8H5F3N2O5/c1-17-7-5(18-8(9,10)11)2-12-4(3-14)6(7)13(15)16/h2-3H,1H3
- InChI Key： KDDNQKGLXPHPLJ-UHFFFAOYSA-N
- SMILES： FC(OC1=CN=C(C=O)C(=C1OC)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 319
XLogP3: 1.6
Topological Polar Surface Area: 94.2

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029087963-1g	4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde	1804895-89-3	97%	1g	$1,564.50	2022-04-01

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Related Literature

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Additional information on 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No: 1804895-89-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is substituted with multiple functional groups, including a methoxy group, a nitro group, a trifluoromethoxy group, and an aldehyde group. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde involves a series of carefully designed multi-step reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, oxidation reactions, and coupling reactions to construct this compound. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of its synthesis, reducing the environmental footprint associated with its production.

One of the most notable features of this compound is its electronic properties. The presence of electron-withdrawing groups like the nitro and trifluoromethoxy groups significantly affects the reactivity of the pyridine ring. These groups deactivate the ring towards electrophilic substitution but activate it towards nucleophilic aromatic substitution under specific conditions. This dual reactivity makes 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde a versatile substrate for various chemical transformations.

Recent studies have explored the application of this compound in drug discovery. Its aldehyde group serves as a reactive site for forming imine bonds, which are crucial in medicinal chemistry for designing bioactive molecules. Additionally, the methoxy group introduces hydrophilicity, enhancing the compound's solubility in aqueous media—a desirable property for drug candidates.

In terms of biological activity, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its trifluoromethoxy group contributes to increased metabolic stability, reducing the likelihood of rapid degradation in vivo.

The compound's stability under various conditions has also been a focal point of recent research. Investigations into its thermal stability reveal that it can withstand elevated temperatures without significant decomposition, making it suitable for high-throughput screening processes in pharmaceutical research.

Another emerging application of 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde is in materials science. Its rigid structure and electron-withdrawing substituents make it an ideal candidate for designing advanced materials such as organic semiconductors and sensors. Researchers have explored its use in constructing thin-film transistors (TFTs), where its electronic properties contribute to improved device performance.

In conclusion, 4-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No: 1804895-89